Cas no 2138392-03-5 (5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2138392-03-5
• MF: C₉H₉BrF₂N₂O
• MW: 279.081368207932
• CID: 5758380
• PubChem ID: 165955677
• Update Time: 2025-05-22

5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138392-03-5
• EN300-1112044
• 5-amino-3-bromo-1-[(2,2-difluorocyclopropyl)methyl]-1,2-dihydropyridin-2-one
• 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H9BrF2N2O/c10-7-1-6(13)4-14(8(7)15)3-5-2-9(5,11)12/h1,4-5H,2-3,13H2
• InChI Key： QVQRIHCKNGUASC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CC1CC1(F)F)N

Computed Properties

• Exact Mass: 277.98663g/mol
• Monoisotopic Mass: 277.98663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138392-03-5)

The compound 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138392-03-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and the brominated pyridinone core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

One of the key structural highlights of 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one is the presence of the 2,2-difluorocyclopropyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. The bromo substituent at the 3-position further offers versatility for cross-coupling reactions, enabling the construction of complex molecular architectures.

In recent years, the demand for fluorinated heterocycles like 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one has surged due to their relevance in developing next-generation therapeutics. For instance, fluorinated compounds are frequently investigated for their potential in treating central nervous system (CNS) disorders, inflammation, and infectious diseases. This compound's pyridinone scaffold is also a common motif in kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one offers multiple reactive sites for further functionalization. The 5-amino group can be acylated or alkylated, while the bromo atom is amenable to palladium-catalyzed transformations such as Suzuki or Buchwald-Hartwig couplings. Such flexibility makes it a sought-after building block in fragment-based drug design (FBDD) and combinatorial chemistry.

The agrochemical industry has also shown interest in derivatives of 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one, particularly for developing novel pesticides and herbicides. The difluorocyclopropyl moiety is known to confer resistance to enzymatic degradation, a desirable trait for crop protection agents. With growing global emphasis on sustainable agriculture, this compound's potential to reduce application frequencies aligns with eco-friendly farming practices.

Market analysts highlight that the demand for high-value chemical intermediates like 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one is expected to rise, driven by R&D investments in precision medicine and green chemistry. Patent filings related to its analogs have increased, particularly in the U.S., Europe, and Asia-Pacific regions, reflecting its commercial viability.

For researchers sourcing 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one, quality control is paramount. Analytical techniques such as HPLC, NMR, and LC-MS are essential to verify purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards, a critical factor for regulatory submissions in pharmaceutical applications.

In summary, 5-amino-3-bromo-1-(2,2-difluorocyclopropyl)methyl-1,2-dihydropyridin-2-one (CAS No. 2138392-03-5) represents a multifaceted compound with broad utility in life sciences. Its structural uniqueness, coupled with emerging applications in drug discovery and agrochemicals, positions it as a molecule of enduring scientific and industrial interest.